molecular formula C15H21BO4 B6165745 methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate CAS No. 891843-56-4

methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Cat. No.: B6165745
CAS No.: 891843-56-4
M. Wt: 276.1
InChI Key:
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Description

“Methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate” is a chemical compound. It is also known as “Phenylboronic Acid Pinacol Ester” and is commonly used in the preparation of pharmaceuticals and chemical intermediates .


Synthesis Analysis

The synthesis of this compound involves complex chemical reactions. The structures were solved by direct methods using SHELXS-2018/3 and refined by the full-matrix least-squares procedure on F2 for all data using SHELXL-2018/3 .


Molecular Structure Analysis

The molecular structure of this compound has been studied extensively. The crystal structure of a similar compound, “3-bromo-6-methoxy-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine”, has been reported . The structure was solved by direct methods and refined by the full-matrix least-squares procedure .


Chemical Reactions Analysis

This compound is involved in various chemical reactions. For instance, “Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate” was used to prepare 2-aryl-4,4,5,5,-tetramethyl-1,3,2-dioxaborolanes via palladium-catalyzed coupling reactions .


Physical And Chemical Properties Analysis

This compound is a colorless oily substance at room temperature . It has a molecular formula of C12H17BO2 .

Scientific Research Applications

Methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has been used in a wide range of scientific research applications, including as a catalyst in organic synthesis and as a molecular probe for studying biological systems. It has been used as a catalyst for the synthesis of cyclic compounds, for the synthesis of heterocyclic compounds, and for the synthesis of polymers. It has also been used as a molecular probe to study the structure and function of proteins, enzymes, and other biological molecules.

Advantages and Limitations for Lab Experiments

Methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has several advantages for use in laboratory experiments. It is a stable compound that is easy to synthesize and handle. It is also soluble in polar solvents, which makes it easy to work with. However, there are also some limitations to its use in laboratory experiments. It is not very soluble in non-polar solvents, which can make it difficult to work with in certain experiments. Additionally, it is a fairly expensive compound, which can be a limitation for some laboratories.

Future Directions

The future directions of methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate research are numerous. Further research could focus on its use as a catalyst in organic synthesis, as well as its ability to interact with proteins and other biological molecules. Additionally, further research could focus on its antioxidant properties and potential protective effects against oxidative stress. Other potential future directions include its use as a therapeutic agent, its use in drug delivery systems, and its potential applications in materials science and nanotechnology.

Synthesis Methods

Methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is synthesized through a two-step process. The first step involves the reaction of boron tribromide with benzene in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces a boronic acid derivative of benzene, which is then reacted with methyl 2-methyl-6-bromobenzoate in the presence of a base such as sodium hydride or potassium hydride. This reaction produces this compound.

Safety and Hazards

This compound is highly flammable and can produce flammable or ignitable gases when it comes into contact with water . It should be stored in a dry place in a sealed container . It should be handled under an inert gas and kept away from heat, sparks, open flames, and hot surfaces .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate involves the reaction of 2-methyl-6-hydroxybenzoic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a coupling agent, followed by esterification with methyl iodide.", "Starting Materials": [ "2-methyl-6-hydroxybenzoic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "coupling agent", "methyl iodide" ], "Reaction": [ "Step 1: Dissolve 2-methyl-6-hydroxybenzoic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in anhydrous dichloromethane.", "Step 2: Add a coupling agent (e.g. N,N'-diisopropylcarbodiimide) (1.2 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Quench the reaction with water and extract the organic layer with dichloromethane.", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "Step 5: Dissolve the resulting intermediate in anhydrous tetrahydrofuran.", "Step 6: Add methyl iodide (1.2 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 7: Quench the reaction with water and extract the organic layer with dichloromethane.", "Step 8: Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "Step 9: Purify the crude product by column chromatography to obtain methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate as a white solid." ] }

891843-56-4

Molecular Formula

C15H21BO4

Molecular Weight

276.1

Purity

95

Origin of Product

United States

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